N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide

• Molecular Formula: C19H25NO3
• Molecular Weight: 315.4 g/mol
• IUPAC Name: N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide
• InChI: InChI=1S/C19H25NO3/c21-17-4-2-1-3-16(17)18(22)20-5-6-23-19-10-13-7-14(11-19)9-15(8-13)12-19/h1-4,13-15,21H,5-12H2,(H,20,22)
• InChI Key: JEKWZWLSRSHAJB-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)OCCNC(=O)C4=CC=CC=C4O

Description

N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide, also known as AEBP1 inhibitor, is a chemical compound that has gained attention in scientific research due to its potential in treating various diseases.

Mechanism of Action

The mechanism of action of N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide involves the inhibition of the N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide protein. N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide is involved in the regulation of adipogenesis and inflammation, and inhibition of this protein has been found to have anti-cancer and anti-diabetic effects.
Biochemical and Physiological Effects:
N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide has been found to have various biochemical and physiological effects. Scientific research has shown that this compound inhibits the growth of cancer cells, reduces insulin resistance in diabetic patients, and decreases inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide in lab experiments include its potential in treating various diseases, its ability to inhibit the N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide protein, and its relatively simple synthesis method. However, the limitations of using this compound in lab experiments include the need for further research to determine its safety and effectiveness in humans, as well as the potential for off-target effects.

Future Directions

There are several future directions for the research of N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide. One direction is to further investigate its potential in treating cancer, diabetes, and obesity. Another direction is to study its safety and effectiveness in humans. Additionally, research could focus on identifying other targets of this compound and exploring its potential in treating other diseases.

Synthesis Methods

The synthesis method of N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide involves the reaction of 2-hydroxybenzoic acid with 1-adamantanol in the presence of thionyl chloride. The resulting product is then reacted with 2-aminoethanol to obtain N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide.

Scientific Research Applications

N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide has been found to have potential in treating various diseases such as cancer, diabetes, and obesity. Scientific research has shown that this compound inhibits the N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide protein, which is involved in the regulation of adipogenesis and inflammation. Inhibition of N-[2-(1-adamantyloxy)ethyl]-2-hydroxybenzamide has been found to decrease the growth of cancer cells and reduce insulin resistance in diabetic patients.